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Compound of Interest

Compound Name: 6-Methylbenzo[b]thiophene

CAS No.: 31393-23-4

Cat. No.: B7853685

Get Quote

Executive Summary & Core Directive
Do not treat 6-Methylbenzo[b]thiophene as generic organic waste. While it shares

characteristics with standard organic solids, this sulfur-containing heterocycle presents two

specific operational risks that dictate its disposal pathway:

Aquatic Toxicity (H411): It is toxic to aquatic life with long-lasting effects.[1][2] Under no

circumstances can wash water or mother liquor enter sanitary sewer systems.

Sulfur Oxide (SOx) Generation: Upon incineration, this compound releases sulfur oxides.[3]

It must be tagged for incineration facilities equipped with alkaline scrubbers.

Chemical Profile & Hazard Identification
Use this data to populate waste tags and risk assessments.
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Parameter Data Operational Implication

CAS Number 16587-47-6
Unique identifier for waste

manifests.[4]

Physical State Solid (White/Off-white)
Melting point ~42°C. May melt

in hot lab environments.[4]

Flash Point >109°C (Est.)[4][5]

Combustible, but not a Class 3

Flammable Liquid (unless in

solution).[3][4]

Key GHS Codes

H302: Harmful if

swallowedH411: Toxic to

aquatic life

Requires "Environmentally

Hazardous" labeling.[4]

Reactivity
Stable; Incompatible with

strong oxidizers.[4]

CRITICAL: Do not mix with

peroxides, nitrates, or

perchlorates.[3][4]

The "Why": Causality & Segregation Logic
Understanding the mechanism ensures compliance.

A. The Oxidizer Incompatibility Rule
Causality: Thiophenes are electron-rich aromatic systems. While stable, they can react violently

with strong oxidizing agents (e.g., concentrated nitric acid, peroxides) to form sulfoxides or

sulfones.[3] This reaction is often exothermic and can lead to pressure buildup in waste

containers. Protocol: Isolate 6-Methylbenzo[b]thiophene waste from all Oxidizing Waste

streams (Yellow tags/bins).

B. The Incineration Requirement
Causality: Unlike simple thiols, the benzothiophene ring is chemically robust.[3] Benchtop

chemical destruction (e.g., bleach oxidation) is often incomplete and yields complex mixtures.

[3] Protocol: High-temperature incineration is the only validated destruction method. However,

because sulfur combustion generates SO₂ (acid rain precursor), the waste must be labeled
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"Contains Sulfur" so the disposal facility routes it to an incinerator with gas scrubbing

capabilities.[3]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired/Surplus Stock)

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but poses a breakage risk during transport.

Transfer: Transfer the solid using a spark-proof spatula.

Labeling:

Primary Constituent: "6-Methylbenzo[b]thiophene"[4][6]

Hazard Checkbox: Toxic, Environmental Hazard.[3]

Mandatory Note: Write "High Sulfur Content" on the tag.

Binning: Place in the Solid Hazardous Waste drum.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)
Most common scenario: Compound dissolved in solvents like Dichloromethane (DCM) or Ethyl

Acetate.

Solvent Identification:

If dissolved in DCM/Chloroform: Use Halogenated Waste stream.

If dissolved in Ethyl Acetate/Hexane/Methanol: Use Non-Halogenated Waste stream.

Segregation: Ensure the receiving carboy does NOT contain nitric acid or metal oxidizers.

Labeling: List the solvent as the main volume, but explicitly list "6-Methylbenzo[b]thiophene
(

Scenario C: Spill Cleanup (< 10g)
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PPE: Nitrile gloves, lab coat, safety glasses.[3] (Respiratory protection recommended if dust

is visible).

Containment: Do not dry sweep (dust explosion risk). Cover the spill with a solvent-

dampened pad (acetone or heptane) or use a dedicated spill pillow.

Disposal: Place the contaminated pads into a sealable bag (Ziploc style), then into the Solid

Hazardous Waste bin. Do not throw pads in regular trash.

Visual Decision Tree (Workflow)
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Waste: 6-Methylbenzo[b]thiophene

Physical State?

Pure Solid / Spill Debris

Solid

Solution / Reaction Mix

Liquid

Bin: Solid Hazardous Waste
Label: 'Toxic to Aquatic Life'

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(EtOAc, MeOH, Hexane)

No Halogens

Bin: Halogenated Organic
Label: 'Contains Sulfur'

Bin: Non-Halogenated Organic
Label: 'Contains Sulfur'

Final Fate: Incineration
(Requires Scrubbers)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 6-Methylbenzo[b]thiophene waste streams based

on physical state and solvent carrier.

Transport & Logistics
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If you must transport this material between buildings or to a central waste facility, adhere to

these classifications to avoid regulatory fines.

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (6-
Methylbenzo[b]thiophene)[3][4]

UN Number: UN 3077[1]

Class: 9

Packing Group: III

Marine Pollutant: Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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